Cas no 502653-92-1 (1H-Pyrazole, 3-[4-[2-(1-methyl-2-pyrrolidinyl)ethoxy]phenyl]-)

• Product Name: 1H-Pyrazole, 3-[4-[2-(1-methyl-2-pyrrolidinyl)ethoxy]phenyl]-
• CAS No: 502653-92-1
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 1563803
• Update Time: 2024-08-24

1H-Pyrazole, 3-[4-[2-(1-methyl-2-pyrrolidinyl)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-[4-[2-(1-methyl-2-pyrrolidinyl)ethoxy]phenyl]-

• Inchi： 1S/C16H21N3O/c1-19-11-2-3-14(19)9-12-20-15-6-4-13(5-7-15)16-8-10-17-18-16/h4-8,10,14H,2-3,9,11-12H2,1H3,(H,17,18)
• InChI Key： GGKVAXSQCGEVJF-UHFFFAOYSA-N
• SMILES： N1C=CC(C2=CC=C(OCCC3CCCN3C)C=C2)=N1

Computed Properties

• Exact Mass: 271.16863

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 458.8±25.0 °C(Predicted)
• PSA: 41.15
• pka: 13.53±0.10(Predicted)